molecular formula C9H3Br4NO3 B8543224 4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione CAS No. 62122-45-6

4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione

Cat. No.: B8543224
CAS No.: 62122-45-6
M. Wt: 492.74 g/mol
InChI Key: ZYFIPFJUVIOKDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C9H3Br4NO3 and its molecular weight is 492.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

62122-45-6

Molecular Formula

C9H3Br4NO3

Molecular Weight

492.74 g/mol

IUPAC Name

4,5,6,7-tetrabromo-2-(hydroxymethyl)isoindole-1,3-dione

InChI

InChI=1S/C9H3Br4NO3/c10-4-2-3(5(11)7(13)6(4)12)9(17)14(1-15)8(2)16/h15H,1H2

InChI Key

ZYFIPFJUVIOKDI-UHFFFAOYSA-N

Canonical SMILES

C(N1C(=O)C2=C(C1=O)C(=C(C(=C2Br)Br)Br)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrabromophthalimide (30 gm) was suspended in 100 ml of ethanol and 50 gm of 38 percent formaldehyde was added. Then the solution was stirred and heated for three hours at 85° C. Upon cooling, the product was filtered yielding 28 gm of a white solid having a melting point greater than 350° C. The infrared spectrum of the product showed the disappearance of the imide NH and the appearance of an OH absorption at 3450 cm-1. Analysis: Calculated for C9H3Br4NO3 ; Br, 64.8; hydroxyl number: 89.0; Found: Br, 63.28; hydroxyl number: 90.45.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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